Cas no 1805760-94-4 (2-Bromomethyl-5-difluoromethoxy-6-hydroxy-1H-benzimidazole)

• Product Name: 2-Bromomethyl-5-difluoromethoxy-6-hydroxy-1H-benzimidazole
• CAS No: 1805760-94-4
• MF: C₉H₇BrF₂N₂O₂
• MW: 293.064888238907
• CID: 4824198
• Update Time: 2025-05-24

2-Bromomethyl-5-difluoromethoxy-6-hydroxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-5-difluoromethoxy-6-hydroxy-1H-benzimidazole

• Inchi： 1S/C9H7BrF2N2O2/c10-3-8-13-4-1-6(15)7(16-9(11)12)2-5(4)14-8/h1-2,9,15H,3H2,(H,13,14)
• InChI Key： JDAHVSPTMPXUOJ-UHFFFAOYSA-N
• SMILES： BrCC1=NC2C=C(C(=CC=2N1)O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 2.6
• Topological Polar Surface Area: 58.1

Additional information on 2-Bromomethyl-5-difluoromethoxy-6-hydroxy-1H-benzimidazole

Professional Introduction to 2-Bromomethyl-5-difluoromethoxy-6-hydroxy-1H-benzimidazole (CAS No. 1805760-94-4)

2-Bromomethyl-5-difluoromethoxy-6-hydroxy-1H-benzimidazole, with the CAS number 1805760-94-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzimidazole class, a heterocyclic structure known for its broad spectrum of biological activities. The unique combination of functional groups in its molecular framework—specifically the 2-bromomethyl, 5-difluoromethoxy, and 6-hydroxy substituents—makes it a versatile intermediate in the synthesis of various bioactive molecules.

The benzimidazole core is a privileged scaffold in medicinal chemistry, widely recognized for its role in developing drugs that target diverse diseases, including cancer, infectious diseases, and neurological disorders. The presence of the 2-bromomethyl group provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. This reactivity has been exploited in the synthesis of novel therapeutic agents targeting specific biological pathways.

The 5-difluoromethoxy moiety introduces fluorine atoms into the molecule, which are known to enhance metabolic stability and binding affinity to biological targets. Fluorinated compounds often exhibit improved pharmacokinetic properties, making them attractive for drug development. Additionally, the 6-hydroxy group can serve as a hydrogen bond acceptor or participate in intramolecular interactions, influencing the compound's solubility and bioavailability.

Recent research has highlighted the potential of 2-Bromomethyl-5-difluoromethoxy-6-hydroxy-1H-benzimidazole as a key intermediate in the development of small-molecule inhibitors for kinases and other enzyme targets. Kinases are critical enzymes involved in signal transduction pathways and are frequently dysregulated in cancer and inflammatory diseases. By modifying the benzimidazole scaffold, researchers have been able to design molecules that selectively inhibit aberrant kinase activity without affecting normal cellular processes.

In particular, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on tyrosine kinases, which are overexpressed in many solid tumors. The 2-bromomethyl group allows for further derivatization to optimize binding interactions with the active site of these kinases. Additionally, the electron-withdrawing nature of the 5-difluoromethoxy group helps to fine-tune the electronic properties of the molecule, enhancing its affinity for biological targets.

The 6-hydroxy group has also been shown to play a crucial role in modulating the pharmacological properties of benzimidazole derivatives. By incorporating this hydroxyl moiety, researchers can influence both the solubility and binding affinity of the compound. For instance, hydrogen bonding interactions involving the hydroxyl group can improve target engagement and reduce off-target effects.

Advances in computational chemistry and structure-based drug design have further accelerated the development of novel benzimidazole-based therapeutics. Molecular modeling studies have identified key interactions between 2-Bromomethyl-5-difluoromethoxy-6-hydroxy-1H-benzimidazole derivatives and their target proteins, providing insights into how structural modifications can enhance potency and selectivity. These computational approaches have been instrumental in guiding synthetic strategies and optimizing lead compounds for clinical evaluation.

Preclinical studies have also demonstrated promising results using benzimidazole derivatives as potential treatments for infectious diseases. The structural features of this compound contribute to its ability to disrupt essential biological processes in pathogens such as bacteria and viruses. By targeting conserved motifs within microbial enzymes or structural proteins, these derivatives offer a novel mechanism for combating drug-resistant infections.

The synthesis of 2-Bromomethyl-5-difluoromethoxy-6-hydroxy-1H-benzimidazole involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to construct the desired molecular framework efficiently. The availability of high-quality starting materials and well-established synthetic protocols has facilitated rapid progress in exploring its pharmacological potential.

The growing interest in fluorinated benzimidazoles underscores their significance as building blocks in drug discovery. The ability to introduce fluorine atoms at specific positions allows for fine-tuning of physicochemical properties, including lipophilicity and metabolic stability. These attributes are critical factors that determine a drug's efficacy and safety profile.

Future research directions may focus on exploring additional functional groups within the benzimidazole scaffold to expand its therapeutic applications. For instance, incorporating amino or carboxyl groups could enable further derivatization into peptidomimetics or protease inhibitors. Such modifications could open new avenues for treating conditions ranging from autoimmune diseases to metabolic disorders.

In conclusion,2-Bromomethyl-5-difluoromethoxy-6-hydroxy-1H-benzimidazole (CAS No. 1805760-94-4) represents a valuable intermediate with significant potential in pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel therapeutic agents targeting various diseases. Continued investigation into its synthetic applications and biological activities will likely yield innovative treatments with substantial clinical benefits.